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Compound of Interest

Compound Name: 5-Chloro-3,3-difluoroindolin-2-one

Cat. No.: B8798667

Get Quote

CAS Number: 197067-32-6 Synonyms: 5-Chloro-3,3-difluoro-1,3-dihydro-2H-indol-2-one; 5-

Chloro-3,3-difluorooxindole[1]

Executive Summary
5-Chloro-3,3-difluoroindolin-2-one is a specialized heterocyclic building block used primarily

in the development of kinase inhibitors and nuclear receptor modulators.[1] It represents a

"privileged scaffold"—the oxindole core—modified with a geminal difluoro moiety at the C3

position.

This modification serves two critical functions in drug design:

Metabolic Blocking: The C3 position of oxindoles is metabolically labile (prone to oxidation).

Substitution with fluorine atoms blocks this metabolic "soft spot," extending the half-life of the

pharmacophore.

Bioisosterism: The gem-difluoro group mimics the carbonyl oxygen of isatin (indoline-2,3-

dione) in terms of steric bulk and polarity but lacks the hydrogen bond acceptor capability,

altering the binding kinetics and lipophilicity (LogP).[1]
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Physicochemical Profile
The following data establishes the baseline identity for quality control and analytical verification.

Property Value Note

Molecular Formula C₈H₄ClF₂NO

Molecular Weight 203.57 g/mol

Appearance Off-white to pale yellow solid Crystalline

Melting Point 187–190 °C (dec.)[1][2] Decomposes upon melting

Solubility
DMSO, Methanol, Ethyl

Acetate
Poor solubility in water

LogP (Predicted) ~2.3 Lipophilic character

H-Bond Donors 1 (NH)

H-Bond Acceptors 2 (F, O)
Fluorine acts as a weak

acceptor

Synthetic Pathways
Synthesis of 3,3-difluorooxindoles is non-trivial due to the stability of the amide bond and the

reactivity of the C3 position. Two primary methodologies are employed in research settings.[3]

[4][5]

Method A: Deoxofluorination of Isatins (Standard
Protocol)
This is the most direct route, utilizing 5-chloroisatin as the starting material. The reaction

converts the C3 ketone directly to the gem-difluoro moiety using nucleophilic fluorinating

agents like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.[1]

Reagents: 5-Chloroisatin, DAST (or Deoxo-Fluor), CH₂Cl₂ (anhydrous).[1]

Conditions: 0°C to Room Temperature (RT), Inert Atmosphere (N₂).
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Yield: Typically 60–80%.

Protocol Steps:

Preparation: Charge a flame-dried round-bottom flask with 5-chloroisatin (1.0 eq) and

anhydrous dichloromethane (DCM).

Addition: Cool the suspension to 0°C. Add DAST (2.5 eq) dropwise via syringe. Caution:

DAST reacts violently with water.[1]

Reaction: Allow the mixture to warm to RT and stir for 4–12 hours. The suspension usually

clears as the reaction proceeds.

Quenching: Pour the reaction mixture slowly into saturated aqueous NaHCO₃ at 0°C. Gas

evolution (CO₂) will occur.

Isolation: Extract with DCM (3x), dry over MgSO₄, and concentrate. Purify via silica gel

chromatography (Hexane/EtOAc).

Method B: Electrophilic Fluorination (Alternative)
This method utilizes 5-chlorooxindole and electrophilic sources of fluorine (e.g., Selectfluor or

NFSI). It is useful when the isatin precursor is unavailable or when milder conditions are

required.

Reagents: 5-Chlorooxindole, Selectfluor, Base (e.g., NaH or K₂CO₃).

Mechanism: Enolization of the oxindole followed by electrophilic attack by F⁺.

Visualization: Synthesis Workflow
The following diagram illustrates the primary Deoxofluorination pathway.

5-Chloroisatin
(C8H4ClNO2)

Activated
Sulfur Species

 Activation (0°C, DCM)

DAST / Deoxo-Fluor
(Nucleophilic Fluorination)

5-Chloro-3,3-difluoroindolin-2-one
(CAS: 197067-32-6)

 Fluoride Attack
(- SOF2)
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Click to download full resolution via product page

Caption: Conversion of 5-chloroisatin to the target difluorooxindole via nucleophilic

deoxofluorination.

Mechanistic Insight
Understanding the mechanism is crucial for troubleshooting low yields. The reaction with DAST

proceeds through an activated intermediate that is highly sensitive to moisture.

Activation: The carbonyl oxygen at C3 attacks the sulfur atom of DAST, displacing a fluoride

ion.

First Fluorination: The displaced fluoride attacks the C3 carbon, eliminating the sulfur moiety

(as a sulfinyl fluoride) to form a monofluoro-cation or intermediate.

Second Fluorination: The process repeats or occurs via a gem-difluoro mechanism to install

the second fluorine atom.[1]

Critical Control Point: If the reaction is not anhydrous, the DAST hydrolyzes to HF, which can

degrade the isatin or lead to polymerization.
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Caption: Stepwise mechanistic pathway of carbonyl-to-gem-difluoro conversion.

Applications in Drug Discovery
The 5-chloro-3,3-difluoroindolin-2-one scaffold is not merely an intermediate; it is a

functional pharmacophore.[1]

Kinase Inhibition
The oxindole core is a "privileged structure" for kinase inhibitors (e.g., Sunitinib, Nintedanib).

The 3,3-difluoro modification alters the electronic properties of the aromatic ring (via the

inductive effect of fluorine), potentially enhancing binding affinity to the ATP-binding pocket of

kinases like VEGFR and PDGFR.
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Progesterone Receptor Agonists
Research indicates that 3,3-difluorooxindoles can serve as non-steroidal progesterone receptor

agonists.[1] The fluorine atoms mimic the steric demand of the C3-methyl group found in

natural steroids while preventing metabolic hydroxylation.

Bioisosteric Replacement
Isatin Mimic: Replaces the C3 carbonyl of isatin.

Sulfone Mimic: The gem-difluoro group is electronically similar to a sulfone (-SO₂-), offering a

route to diversify chemical space without adding significant mass.[1]

Handling, Safety, & Stability (E-E-A-T)
Signal Word: DANGER

Hazard Class H-Code Statement

Acute Toxicity (Oral) H301 Toxic if swallowed.[1]

Skin Irritation H315 Causes skin irritation.[6][7]

Eye Irritation H319
Causes serious eye irritation.

[6][7]

STOT-SE H335
May cause respiratory

irritation.[1][6][7]

Storage & Stability:

Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Hygroscopic. Store under inert gas (Argon/Nitrogen) to prevent hydrolysis.

Incompatibility: Strong oxidizing agents and strong bases.

Disposal: Fluorinated organic compounds require specialized incineration (high temperature) to

prevent the formation of HF gas during combustion. Do not dispose of in general aqueous

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.echemi.com/produce/pr1905051021-5-fluoro-1-3-dihydro-indol-2-one.html
https://www.echemi.com/produce/pr1905051021-5-fluoro-1-3-dihydro-indol-2-one.html
https://www.echemi.com/produce/pr1905051021-5-fluoro-1-3-dihydro-indol-2-one.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/144525?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11488&PLANT=d__ALF
https://www.sigmaaldrich.com/TW/en/sds/aldrich/144525?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11488&PLANT=d__ALF
https://www.echemi.com/produce/pr1905051021-5-fluoro-1-3-dihydro-indol-2-one.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/144525?userType=undefined
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11488&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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